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Compound of Interest

Compound Name: ERD03

Cat. No.: B15560101 Get Quote

Essential Safety and Handling Guide for ERD03
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling the

research compound ERD03. It includes operational procedures, personal protective equipment

(PPE) guidelines, and disposal plans to ensure the safe and effective use of this compound in a

laboratory setting.

Compound Information and Hazards
ERD03 is a small molecule EXOSC3-RNA disrupting (ERD) compound. It is utilized in research

to model Pontocerebellar Hypoplasia Type 1B (PCH1B) by specifically binding to EXOSC3.

According to the Safety Data Sheet (SDS) provided by ChemScene, ERD03 is classified as not

a hazardous substance or mixture. However, as a standard laboratory practice, it is

recommended to handle all chemical compounds with care.
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Property Value Reference

Chemical Name
ERD03 (EXOSC3-RNA

disrupting compound 3)
ChemScene

CAS Number 1377897-01-2 ChemScene

Hazard Classification
Not a hazardous substance or

mixture
ChemScene

Primary Research Use
Disruption of EXOSC3-RNA

interaction
François-Moutal et al., 2018

Personal Protective Equipment (PPE)
Although ERD03 is not classified as hazardous, adherence to standard laboratory PPE

protocols is mandatory to minimize any potential risk.

PPE Item Specification Rationale

Eye Protection
Safety glasses with side

shields or safety goggles.

Protects eyes from accidental

splashes.

Hand Protection
Standard nitrile or latex

laboratory gloves.
Prevents direct skin contact.

Body Protection A standard laboratory coat.
Protects clothing and skin from

spills.

Operational Plan: Handling and Storage
Proper handling and storage are crucial for maintaining the integrity of ERD03 and ensuring a

safe laboratory environment.

Workflow for Handling ERD03:
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Start: Receive ERD03

Store at -20°C to -80°C in a dry, dark place.

Prepare solutions in a well-ventilated area or chemical fume hood.

Conduct experiment following approved protocol.

Clean work area and equipment after use.

Dispose of waste according to guidelines.

End
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Caption: Standard workflow for handling ERD03 in a laboratory setting.

Storage:

Upon receipt, store ERD03 in a tightly sealed container in a cool, dry, and dark place.

For long-term storage, temperatures between -20°C and -80°C are recommended to ensure

stability.
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Preparation of Solutions:

All handling of the solid compound and preparation of solutions should be performed in a

well-ventilated area or a chemical fume hood.

Avoid inhalation of dust or aerosols.

Use appropriate solvents as specified in the experimental protocol.

Disposal Plan
As ERD03 is a non-hazardous compound, disposal should follow standard laboratory

procedures for non-hazardous chemical waste.

Waste Type Disposal Procedure

Solid ERD03 Waste

Collect in a designated, sealed, and clearly

labeled container for non-hazardous solid

chemical waste.

Liquid ERD03 Waste

Consult local institutional guidelines. Typically,

small quantities of non-hazardous aqueous

solutions may be permissible for drain disposal

with copious amounts of water, but this must be

confirmed with your institution's Environmental

Health and Safety (EHS) department. Organic

solvent solutions should be collected in a

designated, sealed, and labeled container for

non-hazardous liquid waste.

Contaminated Materials

Items such as pipette tips, gloves, and paper

towels that have come into contact with ERD03

should be disposed of in the appropriate solid

waste stream as per institutional guidelines.

Experimental Protocols
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ERD03 is primarily used to study the disruption of the EXOSC3-RNA interaction. Below are

outlines of key experimental protocols.

EXOSC3-RNA Disruption Assay (General Protocol)
This assay is designed to measure the ability of ERD03 to inhibit the binding of EXOSC3 to its

target RNA.

Workflow for EXOSC3-RNA Disruption Assay:

Prepare recombinant EXOSC3 protein and fluorescently labeled target RNA.

Incubate EXOSC3 and RNA with varying concentrations of ERD03.

Measure the binding of EXOSC3 to RNA using a suitable technique (e.g., fluorescence polarization, AlphaScreen).

Determine the IC50 value of ERD03 to quantify its inhibitory activity.

Click to download full resolution via product page

Caption: General workflow for an EXOSC3-RNA disruption assay.

Methodology:

Reagents: Purified recombinant EXOSC3 protein, fluorescently labeled target RNA

sequence, ERD03 stock solution, and assay buffer.

Procedure: a. In a multi-well plate, add a constant concentration of EXOSC3 and

fluorescently labeled RNA to each well. b. Add a serial dilution of ERD03 to the wells. Include

control wells with no ERD03. c. Incubate the plate at room temperature for a specified time
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to allow the binding reaction to reach equilibrium. d. Measure the fluorescence polarization

or other signal indicative of binding.

Data Analysis: Plot the signal against the logarithm of the ERD03 concentration and fit the

data to a dose-response curve to determine the IC50 value.

Zebrafish Pontocerebellar Hypoplasia Type 1B (PCH1B)
Model
This in vivo model is used to assess the phenotypic effects of ERD03 on embryonic

development.

Methodology:

Zebrafish Husbandry: Maintain wild-type zebrafish according to standard protocols.

Embryo Collection: Collect freshly fertilized embryos and maintain them in E3 embryo

medium.

ERD03 Treatment: a. At a specific developmental stage (e.g., 4-6 hours post-fertilization),

transfer embryos to a multi-well plate. b. Replace the E3 medium with fresh medium

containing the desired concentration of ERD03 (a typical concentration used in research is

50 µM). Include a vehicle control group (e.g., DMSO). c. Incubate the embryos at 28.5°C for

a specified period (e.g., up to 5 days post-fertilization).

Phenotypic Analysis: a. At various time points, observe the embryos under a

stereomicroscope. b. Assess for developmental abnormalities characteristic of the PCH1B

phenotype, such as reduced cerebellum size and abnormal spinal curvature. c. Quantify the

observed phenotypes.

Signaling Pathway
ERD03 acts by disrupting the interaction between EXOSC3 and RNA. EXOSC3 is a

component of the RNA exosome complex, which is essential for RNA processing and

degradation.
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Caption: Mechanism of action of ERD03 in the context of the RNA exosome.

By inhibiting the binding of RNA to EXOSC3, ERD03 disrupts the normal function of the RNA

exosome, leading to the accumulation of unprocessed or undegraded RNA, which in a

developmental context, can result in phenotypes similar to those observed in PCH1B.

To cite this document: BenchChem. [Personal protective equipment for handling ERD03].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15560101#personal-protective-equipment-for-
handling-erd03]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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